2-Isopropyl-6-methylaniline hydrochloride
Description
2-Isopropyl-6-methylaniline, also known as 2-Methyl-6-propan-2-ylaniline, is a chemical compound with the molecular formula (CH3)2CHC6H3(CH3)NH2 . It is a part of the Acros Organics product portfolio .
Molecular Structure Analysis
The molecular structure of 2-Isopropyl-6-methylaniline is represented by the formula (CH3)2CHC6H3(CH3)NH2 . The molecular weight of the compound is 149.23 .Physical and Chemical Properties Analysis
The physical and chemical properties of 2-Isopropyl-6-methylaniline include a refractive index of n20/D 1.544 (lit.) and a density of 0.957 g/mL at 25 °C (lit.) .Scientific Research Applications
Experimental and Theoretical Study of Chloro-Methylanilines
One study conducted a detailed experimental (FT-IR and FT-Raman spectra) and theoretical (ab initio HF, DFT) analysis of 2-chloro-5-methylaniline, exploring its structural and spectroscopic data. This research could provide foundational knowledge relevant to studying 2-Isopropyl-6-methylaniline hydrochloride, given the structural similarities between the compounds (Karabacak, Karagöz, & Kurt, 2008).
Synthesis of Substituted Aminopyrimidines
Another research effort focused on synthesizing 2-aminopyrimidine derivatives, including a compound with a structure related to this compound. These compounds were evaluated for their potential as non-natural nucleobase analogues, indicating the broad scope of chemical research in creating novel compounds with specific applications (Radhakrishnan, Sharma, & Kundu, 2014).
Environmental Presence and Impact Studies
Research into the environmental presence and impacts of various preservatives and antimicrobials, including isopropylmethylphenol, a compound related to 2-Isopropyl-6-methylaniline, highlights the importance of understanding the ecological effects of chemical compounds. This work underscores the need for comprehensive studies on the environmental behavior of chemical substances, which could extend to this compound (Kimura et al., 2014).
Biosensor Development
A study on the development of an electrochemical biosensor for detecting pesticides showcases the potential applications of chemical compounds in creating sensitive and specific detection systems. Although not directly related to this compound, this research illustrates the broader context of chemical application in environmental monitoring and safety (Viswanathan, Radecka, & Radecki, 2009).
Properties
IUPAC Name |
2-methyl-6-propan-2-ylaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-7(2)9-6-4-5-8(3)10(9)11;/h4-7H,11H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOYXCMQKWUUKBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(C)C)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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